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Introduction
Desmethyltrimipramine is the primary active metabolite of the tricyclic antidepressant (TCA)

trimipramine.[1] Like other secondary amine TCAs, it primarily functions as a norepinephrine

reuptake inhibitor, with a lesser effect on serotonin reuptake.[1][2] Understanding the in vivo

pharmacological profile of desmethyltrimipramine is crucial for elucidating its contribution to

the therapeutic effects and side-effect profile of its parent compound, trimipramine. These

application notes provide detailed protocols for preclinical in vivo studies in rodent models to

assess the pharmacokinetic, pharmacodynamic, and behavioral effects of

desmethyltrimipramine.

Mechanism of Action
Desmethyltrimipramine exerts its antidepressant effects primarily by inhibiting the reuptake of

norepinephrine (NE) and, to a lesser extent, serotonin (5-HT) from the synaptic cleft. This

blockage leads to an increased concentration of these neurotransmitters, enhancing

neurotransmission.[2][3] Chronic administration of related TCAs has been shown to lead to

downstream adaptations, including the down-regulation of β-adrenergic receptors and

sensitization of postsynaptic serotonergic receptors.[2]

The inhibitory potency of desmethyltrimipramine at human monoamine transporters has been

determined in vitro, providing a basis for its neurochemical effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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